Cas no 1490-38-6 (4,9-Dodecanedione)

4,9-Dodecanedione structure

4,9-Dodecanedione structure

Product Name:4,9-Dodecanedione

CAS No:1490-38-6

MF:C₁₂H₂₂O₂

MW:198.301884174347

CID:1320753

PubChem ID:551335

Update Time:2025-04-20

4,9-Dodecanedione Chemical and Physical Properties

Names and Identifiers

- 4,9-Dodecanedione
- dodecane-4,9-dione
- ATYOIKSGVNLFRA-UHFFFAOYSA-N
- 1490-38-6
- SCHEMBL5194043
- DTXSID10338826
- Inchi： 1S/C12H22O2/c1-3-7-11(13)9-5-6-10-12(14)8-4-2/h3-10H2,1-2H3
- InChI Key： ATYOIKSGVNLFRA-UHFFFAOYSA-N
- SMILES： O=C(CCC)CCCCC(CCC)=O

Computed Properties

Exact Mass: 198.16206
Monoisotopic Mass: 198.161979940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

4,9-Dodecanedione Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

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